Cas no 2137629-98-0 (Butanamide, 4,4-dichloro-)

• Product Name: Butanamide, 4,4-dichloro-
• CAS No: 2137629-98-0
• MF: C₄H₇Cl₂NO
• MW: 156.010479211807
• CID: 5269351
• Update Time: 2025-06-07

Butanamide, 4,4-dichloro- Chemical and Physical Properties

Names and Identifiers

• 4,4-dichlorobutanamide
• Butanamide, 4,4-dichloro-

• Inchi： 1S/C4H7Cl2NO/c5-3(6)1-2-4(7)8/h3H,1-2H2,(H2,7,8)
• InChI Key： XOWBQFBFBDTFGX-UHFFFAOYSA-N
• SMILES： ClC(CCC(N)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 84.1
• XLogP3: 0.8
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides

Additional information on Butanamide, 4,4-dichloro-

Butanamide, 4,4-dichloro- (CAS No. 2137629-98-0): An Overview of Its Properties and Applications

Butanamide, 4,4-dichloro- (CAS No. 2137629-98-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its dichloro substitution on the butanamide backbone, exhibits a range of properties that make it a valuable candidate for various applications, including drug development and material science.

The molecular structure of Butanamide, 4,4-dichloro- is composed of a butanamide core with two chlorine atoms attached to the fourth carbon atom. This specific substitution pattern imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research. The presence of the dichloro groups significantly influences the compound's reactivity, solubility, and stability, which are crucial factors in its potential applications.

In recent studies, Butanamide, 4,4-dichloro- has been explored for its potential as a building block in the synthesis of more complex molecules. One notable application is in the development of novel pharmaceuticals. The dichloro substitution can enhance the lipophilicity of the molecule, which is often desirable for drugs that need to cross biological membranes. This property makes Butanamide, 4,4-dichloro- a promising intermediate in the synthesis of drugs targeting various diseases, including cancer and neurological disorders.

Beyond pharmaceuticals, Butanamide, 4,4-dichloro- has also shown potential in material science. Its unique chemical structure can be utilized to create polymers with enhanced mechanical properties and thermal stability. These polymers can find applications in industries such as electronics, automotive, and aerospace, where materials with high performance are required.

The synthesis of Butanamide, 4,4-dichloro- typically involves a series of well-defined chemical reactions. One common approach is the reaction of 1,1-dichlorobutane with ammonia or an amine derivative under controlled conditions. This process yields high purity Butanamide, 4,4-dichloro-, which can be further purified using techniques such as recrystallization or distillation to meet stringent quality standards.

In terms of safety and handling, it is important to note that while Butanamide, 4,4-dichloro- is not classified as a hazardous substance under current regulations, it should still be handled with care in laboratory settings. Proper personal protective equipment (PPE) should be used to prevent skin contact and inhalation. Additionally, storage conditions should be controlled to maintain the stability and integrity of the compound.

The environmental impact of Butanamide, 4,4-dichloro- is another area of ongoing research. Studies have shown that while the compound itself does not pose significant environmental risks when used responsibly, its degradation products should be monitored to ensure they do not have adverse effects on ecosystems. Efforts are being made to develop more sustainable synthesis methods that minimize waste and reduce the environmental footprint of production processes.

In conclusion, Butanamide, 4,4-dichloro- (CAS No. 2137629-98-0) is a multifaceted compound with a wide range of potential applications in both pharmaceutical and material science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, it is likely that Butanamide, 4,4-dichloro- will play an increasingly important role in advancing various scientific fields.